Cas no 25754-87-4 (Octadecanoic acid,9,12-dihydroxy-)

• Product Name: Octadecanoic acid,9,12-dihydroxy-
• CAS No: 25754-87-4
• MF: C₁₈H₃₆O₄
• MW: 316.476046562195
• CID: 288436
• PubChem ID: 316306
• Update Time: 2025-04-19

Octadecanoic acid,9,12-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,9,12-dihydroxy-
• 9,12-dihydroxyoctadecanoic acid
• 9,12-dihydroxy stearic acid
• 9,12-dihydroxy-octadecanoic acid
• 9,12-Dihydroxyoctadecansaeure
• 9,12-Dihydroxy-octadecansaeure
• 9,12-Dihydroxystearinsaeure
• 9,12-hydroxyoctadecanoic acid
• AC1L7TKA
• NSC243864
• NSC-243864
• 25754-87-4
• SCHEMBL5165908
• 9,12-Dioxystearinsaure
• DTXSID80311560
• LMFA02000143
• CHEBI:185269
• CJKWEXKSSFUTCE-UHFFFAOYSA-N

• Inchi： 1S/C18H36O4/c1-2-3-4-8-11-16(19)14-15-17(20)12-9-6-5-7-10-13-18(21)22/h16-17,19-20H,2-15H2,1H3,(H,21,22)
• InChI Key： CJKWEXKSSFUTCE-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(=O)O)CCC(CCCCCC)O

Computed Properties

• Exact Mass: 316.26148
• Monoisotopic Mass: 316.26135963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76
• LogP: 4.27410